N-{1-({[2-(1H-indol-3-yl)ethyl]amino}carbonyl)-2-[4-(methylthio)phenyl]vinyl}benzamide

• IUPAC Name: N-[(E)-3-[2-(1H-indol-3-yl)ethylamino]-1-(4-methylsulfanylphenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C27H25N3O2S/c1-33-22-13-11-19(12-14-22)17-25(30-26(31)20-7-3-2-4-8-20)27(32)28-16-15-21-18-29-24-10-6-5-9-23(21)24/h2-14,17-18,29H,15-16H2,1H3,(H,28,32)(H,30,31)/b25-17+
• InChI Key: COHDQRCFJNBZFQ-KOEQRZSOSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=C(C(=O)NCCC2=CNC3=CC=CC=C32)NC(=O)C4=CC=CC=C4
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=C(\C(=O)NCCC2=CNC3=CC=CC=C32)/NC(=O)C4=CC=CC=C4
• Molecular Formula: C27H25N3O2S
• Molecular Weight: 455.6 g/mol

Description

The compound is a complex organic molecule that contains an indole group, an amide group, a vinyl group, and a methylthio group attached to a phenyl ring. Indole is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Amides are a type of functional group that contain a carbonyl group (C=O) linked to a nitrogen atom. The vinyl group consists of an ethene molecule (H2C=CH2) where one of the hydrogens is substituted. The methylthio group (CH3S-) is a sulfur analog of the methoxy group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific information on the compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon chain. Techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the vinyl group might undergo addition reactions, and the amide group might be hydrolyzed under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, solubility, etc., would depend on the molecular structure and the functional groups present.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be a drug, it might interact with biological molecules in the body to exert a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and the nature of any products formed when it reacts. Proper safety measures should be taken when handling this compound.

Future Directions

Future research could explore the potential applications of this compound in various fields such as medicine, materials science, etc. Further studies could also investigate the synthesis of related compounds with different functional groups.